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Compound of Interest

Compound Name: C24H36ClNO

Cat. No.: B15171582 Get Quote

Unidentified Cannabinoid Ligand: C24H36ClNO
Initial investigations into the chemical compound C24H36ClNO have revealed a significant

challenge in identifying a known cannabinoid receptor ligand with this specific molecular

formula. Extensive searches of chemical databases and scientific literature have not yielded a

recognized common name, IUPAC name, or any published data regarding its synthesis,

pharmacological properties, or use in cannabinoid receptor signaling studies.

This lack of publicly available information prevents the creation of detailed application notes

and experimental protocols as requested. The foundation of such a document relies on the

established identity and characterized biological activity of the compound in question. Without

this, any attempt to describe its mechanism of action, provide quantitative data, or outline

experimental procedures would be purely speculative and scientifically unsound.

It is highly probable that the provided molecular formula may contain a typographical error, or it

may refer to a novel, unpublished, or proprietary research compound not yet disclosed in the

public domain.

Suggested Next Steps for Researchers
For researchers, scientists, and drug development professionals who have encountered this

chemical formula, the following steps are recommended to proceed with its characterization for

studying cannabinoid receptor signaling:
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Compound Verification: The primary and most critical step is to verify the correct molecular

formula and chemical structure of the compound. This may involve reviewing the original

source of the information or conducting analytical chemistry techniques such as mass

spectrometry and nuclear magnetic resonance (NMR) spectroscopy to confirm the elemental

composition and connectivity of the molecule.

Literature and Patent Search with Corrected Information: Once the correct chemical identity

is established, a thorough search of scientific databases (e.g., PubMed, Scopus, SciFinder)

and patent databases (e.g., Google Patents, USPTO) should be conducted using the correct

name, structure, or formula.

In Vitro Characterization: If the compound is indeed novel, a series of in vitro experiments

would be necessary to determine its affinity and efficacy at cannabinoid receptors.

Hypothetical Experimental Workflow for a Novel
Cannabinoid Ligand
Should a researcher successfully identify and synthesize a novel compound intended for

cannabinoid receptor studies, a general experimental workflow to characterize its signaling

properties would involve the following stages. This workflow is provided as a general guideline

and would need to be adapted based on the specific properties of the identified compound.
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Compound Identification & Purity

In Vitro Characterization

In Vivo & Ex Vivo Analysis

Structure Elucidation (NMR, MS)

Purity Analysis (HPLC, LC-MS) Receptor Binding Assays (CB1 & CB2)

Functional Assays (e.g., cAMP, β-arrestin) Pharmacokinetic Studies (ADME)

Signal Transduction Pathway Analysis Behavioral Assays (e.g., Tetrad Test)

Ex Vivo Electrophysiology

Click to download full resolution via product page

A generalized experimental workflow for characterizing a novel cannabinoid ligand.

Due to the inability to identify a specific compound with the molecular formula C24H36ClNO
that is relevant to cannabinoid receptor signaling, we are unable to provide the detailed

application notes, data tables, and specific signaling pathway diagrams as per the core

requirements of the original request. We recommend that the user verify the chemical identity

of the compound of interest to enable a more fruitful investigation.

To cite this document: BenchChem. [C24H36ClNO for studying cannabinoid receptor
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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